Construction of 5-methyleneoxazolidine-2,4-diones bearing modifiable halogen groups through a halopalladation strategy†
Chemical Communications Pub Date: 2023-10-24 DOI: 10.1039/D3CC04475K
Abstract
Based on a halopalladation strategy, we successfully developed a haloesterification reaction of propargylic amides to synthesize a diverse range of 5-(halomethylene)oxazolidine-2,4-diones. This reaction demonstrates good yield and compatibility with various functional groups. Notably, the halogen atoms present in the resulting products can be readily substituted by other functional groups, highlighting the versatility and appeal of this method. Additionally, we have achieved the successful cyclizative dimerization of propargylic amides to produce bisoxazolidine-2,4-dione derivatives.
Recommended Literature
- [1] Creating chirality in the inner walls of silicananotubes through a hydrogel template: chiral transcription and chiroptical switch†
- [2] Structural variations in metal complexes of a tertiary α-hydroxyoxime†
- [3] Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners
- [4] Gold(i)-doped films: new routes for efficient room temperature phosphorescent materials†
- [5] Apically linked iron(ii) α-dioximate and α-oximehydrazonate bis-clathrochelates: synthesis, structure and electrocatalytic properties†
- [6] Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†
- [7] Trace determination of hydroxyaromatic compounds in dyestuffs using cloud point preconcentration
- [8] Capabilities of fast protein liquid chromatography coupled to a double focusing inductively coupled plasma mass spectrometer for trace metal speciation in human serum
- [9] Iridium(i)-catalyzed vinylic C–H borylation of 1-cycloalkenecarboxylates with bis(pinacolato)diboron†
- [10] Notes from the Reports of Public Analysts
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 14419-78-4
